Cas no 29169-79-7 (3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI))

• Product Name: 3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI)
• CAS No: 29169-79-7
• MF: C₃₆H₃₈N₄O₅
• MW: 606.710729122162
• CID: 239379
• PubChem ID: 168864
• Update Time: 2025-04-19

3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI)
• Methyl phaeoporphyrin a(5)
• 29169-79-7
• Me-Php-a5
• 3-Phorbinepropanoic acid, 3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-, methyl ester
• methyl 11,16-diethyl-4-hydroxy-22-(3-methoxy-3-oxopropyl)-12,17,21,26-tetramethyl-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,4,6,8(26),9,11,13(25),14,16,18,20(23),21-dodecaene-3-carboxylate

• Inchi： 1S/C36H38N4O5/c1-9-20-16(3)23-13-25-18(5)22(11-12-29(41)44-7)33(39-25)31-32(36(43)45-8)35(42)30-19(6)26(40-34(30)31)15-28-21(10-2)17(4)24(38-28)14-27(20)37-23/h13-15,32,37,42H,9-12H2,1-8H3/b23-13-,27-14-,28-15-,33-31-
• InChI Key： ASWZCZBSLCQCBI-RELRFEJVSA-N
• SMILES： OC1=C2C(C)=C3C=C4C(CC)=C(C)C(C=C5C(CC)=C(C)C(=CC6C(C)=C(CCC(=O)OC)C(=C(C2=N3)C1C(=O)OC)N=6)N5)=N4 |t:6,14,21,33|

Computed Properties

• Exact Mass: 606.28422
• Monoisotopic Mass: 606.28422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: 2.5